BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes: Osazone Test for Lactose
Identification

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Lactosazone
Cat. No.: B15885335
Get Quote
\ J
Introduction

The Osazone Test is a qualitative chemical test used for the identification and differentiation of
reducing sugars. This method, developed by Emil Fischer, is based on the reaction of reducing
sugars with an excess of phenylhydrazine at boiling temperatures.[1] Reducing sugars, which
possess a free aldehyde or ketone group, react to form characteristic crystalline derivatives
known as osazones.[2][3] Each reducing sugar produces osazone crystals with a unique shape
and formation time, allowing for their identification when viewed under a microscope.[4]

Lactose, a disaccharide composed of galactose and glucose, is a reducing sugar due to the
hemiacetal group in its glucose unit.[5] When subjected to the osazone test, lactose forms
distinct "powder puff* or "cotton ball* shaped crystals, known as lactosazone.[1][2] This test is
particularly useful in distinguishing lactose from other reducing sugars like maltose, which
forms sunflower-shaped crystals.[2][3]

Principle of the Reaction

The formation of osazones is a complex condensation-oxidation-condensation reaction.[2] The
carbonyl group (aldehyde or ketone) of the reducing sugar reacts with three molecules of
phenylhydrazine. The first two carbon atoms of the sugar are involved in the reaction.[6] The
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reaction is typically carried out in a weakly acidic medium, provided by an acetic acid/sodium
acetate buffer, and requires heating in a boiling water bath to proceed.[6] The resulting
osazones are yellow, crystalline compounds whose characteristic shapes and formation times
are key identifiers.[1][3]

Experimental Protocol: Lactose Identification

This protocol details the step-by-step procedure for performing the osazone test to identify
lactose.

1. Materials and Reagents

Test Sample: 1% Lactose solution (aqueous)

Osazone Mixture: A homogenous mixture of 1 part phenylhydrazine hydrochloride and 2
parts crystalline sodium acetate by weight.[6]

Glacial Acetic Acid

Equipment:

o Test tubes and test tube rack

o Water bath (for boiling)

o Pipettes

o Glass rods

o Microscope

o Microscope slides and coverslips
o Spatula

2. Procedure

o Sample Preparation: Pipette 5 mL of the 1% lactose test solution into a clean, dry test tube.
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» Reagent Addition: Add approximately 0.3 g of the osazone mixture to the test tube.[2]
 Acidification: Add 3-5 drops of glacial acetic acid to the mixture.[2]

» Dissolution: Mix the contents thoroughly using a glass rod. If necessary, warm the test tube
gently to ensure all solids are dissolved.[2]

o Heating: Place the test tube in a boiling water bath. Start a timer immediately.[6]

 Incubation and Observation: Heat the test tube for 30-45 minutes.[2] Note that for
disaccharides like lactose, crystals typically form upon slow cooling after removal from the
water bath.[6]

o Crystal Collection: Once the heating period is complete, remove the test tube from the water
bath and allow it to cool slowly at room temperature. Do not cool rapidly under tap water.

e Microscopic Examination: Once yellow crystals have formed, use a glass rod to transfer a
small sample of the crystals onto a clean microscope slide. Add a drop of the supernatant
from the test tube, place a coverslip over the sample, and observe under the low-power
objective of a microscope.[6]

« |dentification: Observe the shape of the crystals. Lactose will form characteristic powder puff
or cotton ball-shaped crystals.[4][7][8]

Data Presentation

The time of crystal formation and the specific crystal morphology are critical for differentiating
between various reducing sugars.
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Carbohydrate Time of Crystal Formation Crystalline Structure
30-45 minutes (forms on Cotton ball / Powder puff
Lactose i
cooling)[2] shape[1][2]
4-5 minutes (forms in hot
Glucose ) Needle shape[1]
solution)[8]
~2 minutes (forms in hot
Fructose ) Needle shape[1]
solution)[8]
30-45 minutes (forms on
Maltose ] Sunflower / Star shape[1][2]
cooling)[2]
15-20 minutes (forms in hot Thorny ball / Rhombic-plate
Galactose

solution)[6][8]

shape[1][2]

Experimental Workflow Diagram
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Glacial Acetic Acid

:

Mix and Warm Gently
to Dissolve Solids

'

Place Test Tube in
Boiling Water Bath (30-45 min)

:
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Cool Slowly at Room Temperature

'

Observe for Yellow
Crystal Formation

:

Transfer Crystals to a
Microscope Slide

:

Examine Under Microscope

Result: Identify Powder Puff
Shaped Lactosazone Crystals

Click to download full resolution via product page

Caption: Workflow for the identification of lactose via the osazone test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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